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Compound of Interest

Compound Name: Aldicarb-d3 Sulfoxide

Cat. No.: B587550

Aldicarb-d3 Sulfoxide is a stable isotope-labeled metabolite of the carbamate pesticide
Aldicarb. While primarily used as an internal standard in LC-MS/MS quantification, it retains the
potent cholinesterase-inhibiting toxicity of its parent compound.

CRITICAL WARNING: Aldicarb is classified by the US EPA as a P-listed hazardous waste
(P0O70). While the sulfoxide metabolite and its deuterated analog (d3) may technically fall under
different CAS registries, best practice dictates treating Aldicarb-d3 Sulfoxide with the same
"Acutely Hazardous" rigor as the parent PO70 compound.

This guide provides a self-validating workflow for the containment, neutralization, and disposal
of Aldicarb-d3 Sulfoxide, ensuring compliance with RCRA standards and protecting
laboratory personnel.

Part 1: Chemical Hazard Profile & Causality

To handle this compound safely, one must understand the mechanism of its toxicity and
stability.
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Property

Data

Operational Implication

Chemical Class

Carbamate / Oxime

Reversible but potent
Acetylcholinesterase (AChE)

inhibitor.

High (Oral LD50 Rat ~20-50

Fatal if swallowed. Dermal

Toxicity absorption is rapid. Double-
mg/kg est.) o
gloving is mandatory.
] ] Neutralization Strategy:
- Hydrolytically unstable at high ] ]
Stability H Rapidly degrades in strong
P alkaline solutions (pH > 12).
Segregation: Never store
o Incompatible with strong waste with nitric acid or
Reactivity

oxidizers

peroxides to prevent

uncontrolled oxidation.

Isotope Label

Deuterium (d3)

Chemically identical to non-
labeled forms for disposal

purposes.

Part 2: Primary Disposal Workflow (Solids & Stock

Solutions)

The Golden Rule: Never dispose of Aldicarb-d3 Sulfoxide down the drain. Even neutralized
residues must be handed off to EHS/Hazardous Waste Management.

Step 1: Waste Segregation & Containerization

o Solid Waste: Expired vials, contaminated gloves, and weigh boats must go into a dedicated

solid waste container labeled "Toxic - Carbamate Debris."

e Liquid Waste: Solvent-based standards (e.g., in Acetonitrile/Methanol) must be collected in a

glass or compatible HDPE container.

o Why Glass/HDPE? Carbamates can sorb to certain soft plastics, creating secondary

contamination risks.
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Step 2: Labeling Protocol

The label is your first line of defense for downstream handlers. It must include:

Full Chemical Name: Aldicarb-d3 Sulfoxide.

Hazard Class: "Acutely Toxic" (Skull & Crossbones).[1]

Constituents: List the solvent (e.g., "Methanol 99%, Aldicarb-d3 Sulfoxide <0.1%").

RCRA Code: Label as PO70-equivalent to ensure incineration.

Part 3: Decontamination & Spill Neutralization
Protocol

This section details the chemical destruction of the compound. This is required for cleaning
spills or decontaminating glassware before washing.

Mechanism: Base-catalyzed hydrolysis breaks the carbamate ester bond, rendering the
molecule significantly less toxic (though the breakdown products, like nitriles, still require
hazardous waste disposal).

Reagents Required:

e Neutralizing Solution: 10% Sodium Hydroxide (NaOH) in water (w/v).

 Verification: pH strips (Range 0-14).

Step-by-Step Decontamination Procedure:
e Preparation:
o Don full PPE: Tyvek sleeves, double nitrile gloves, safety goggles.
o Isolate the area.

o Application (For Spills/Glassware):

o Slowly apply the 10% NaOH solution to the contaminated surface or vessel.
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o Ratio: Use at least a 20:1 excess of NaOH solution to the estimated contaminant volume.

e Reaction Time:
o Allow to sit for 30 minutes.

o Scientific Logic:[1] Carbamate hydrolysis is time-dependent. At pH 12+, the half-life is
minutes, but a 30-minute contact time ensures >99% degradation.

» Validation (The Self-Validating Step):
o Test the liquid with a pH strip.

o Requirement: pH must remain >12. If pH has dropped, add more NaOH. The high
alkalinity confirms the environment is hostile to the carbamate stability.

o Cleanup:
o Absorb the neutralized liquid with vermiculite or chem-pads.
o Place all absorbent materials into a hazardous waste bag.
o Do not trash. Label as "High pH Debris contaminated with Carbamates."

Part 4: Visualized Workflows
Diagram 1: Routine Disposal Decision Matrix

This logic flow ensures no step is missed during daily operations.
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Segregate from
Acids & Oxidizers

Container: Container:
Clear Bag / Wide Mouth Jar Glass Bottle (Amber preferred)

Labeling Protocol:
1. Chemical Name
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EHS / Waste Management
Pickup for Incineration
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Caption: Decision matrix for routine segregation and packaging of Aldicarb-d3 Sulfoxide
waste.

Diagram 2: Spill Response & Neutralization Logic

A self-validating loop for emergency response.

Collect as HazWaste
(Do NOT Drain)

Don PPE:
Double Gloves, Goggles

Absorb Bulk Liquid | Apply 10% NaOH :
(Vermiculite) (Hydrolysis) Wait 30 Minutes

Spill / Contamination

Click to download full resolution via product page
Caption: Emergency spill response workflow with pH-based validation loop.

Part 5: References & Authority

» US Environmental Protection Agency (EPA). "P-List of Acutely Hazardous Wastes (40 CFR
261.33)." RCRA Regulations.[2][3][4][5]

o [Link]

o Centers for Disease Control and Prevention (CDC) / NIOSH. "Aldicarb: Systemic Agent
Information.” The Emergency Response Safety and Health Database.

o [Link]
e PubChem. "Aldicarb Sulfoxide - Compound Summary.” National Library of Medicine.
o [Link]

» World Health Organization (WHO). "Data Sheet on Pesticides No. 53: Aldicarb." International
Programme on Chemical Safety.

o [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. cdn.caymanchem.com [cdn.caymanchem.com]

e 2. epa.gov [epa.gov]

e 3. epa.gov [epa.gov]

e 4. ALDICARB | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 5. datasheets.scbt.com [datasheets.scbt.com]

¢ To cite this document: BenchChem. [Executive Summary: The Zero-Compromise Safety
Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587550#aldicarb-d3-sulfoxide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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